Cas no 2649788-74-7 (ethyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate)

• Product Name: ethyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate
• CAS No: 2649788-74-7
• MF: C₁₂H₉BrN₂O₂S
• MW: 325.181060552597
• CID: 6960104
• PubChem ID: 156472586
• Update Time: 2025-06-25

ethyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• G89838
• Ethyl (4-Bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate
• SCHEMBL23496674
• 2649788-74-7
• ethyl (4-bromo-3-cyanobenzo[b]thiophen-2-yl)carbamate

• Inchi： 1S/C12H9BrN2O2S/c1-2-17-12(16)15-11-7(6-14)10-8(13)4-3-5-9(10)18-11/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： DZVRRTXRIGRSQR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C#N)=C(NC(=O)OCC)S2

Computed Properties

• Exact Mass: 323.95681Da
• Monoisotopic Mass: 323.95681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.4Ų